N-[(4-hydroxycyclohexyl)methyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide

• IUPAC Name: N-[(4-hydroxycyclohexyl)methyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C13H20N2O2S/c1-8-12(18-9(2)15-8)13(17)14-7-10-3-5-11(16)6-4-10/h10-11,16H,3-7H2,1-2H3,(H,14,17)
• InChI Key: PUKAXOVDVYCFOW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)C(=O)NCC2CCC(CC2)O
• Molecular Formula: C13H20N2O2S
• Molecular Weight: 268.38 g/mol

Description

N-[(4-hydroxycyclohexyl)methyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide, also known as CP 55,940, is a synthetic cannabinoid compound that acts on the endocannabinoid system. This compound is widely used in scientific research to study the effects of cannabinoids on the body.

Mechanism of Action

N-[(4-hydroxycyclohexyl)methyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide 55,940 acts on the endocannabinoid system by binding to cannabinoid receptors in the body. Specifically, this compound binds to both CB1 and CB2 receptors, which are found throughout the body. By binding to these receptors, N-[(4-hydroxycyclohexyl)methyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide 55,940 can modulate a variety of physiological processes, including pain sensation, appetite, and mood.
Biochemical and physiological effects:
N-[(4-hydroxycyclohexyl)methyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide 55,940 has a variety of biochemical and physiological effects on the body. In animal studies, this compound has been shown to reduce pain sensation, increase appetite, and induce hypothermia. Additionally, N-[(4-hydroxycyclohexyl)methyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide 55,940 has been shown to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(4-hydroxycyclohexyl)methyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide 55,940 in lab experiments is its high potency and selectivity for cannabinoid receptors. This allows researchers to study the effects of cannabinoids on the body with a high degree of specificity. However, one limitation of using N-[(4-hydroxycyclohexyl)methyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide 55,940 is its potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are many potential future directions for research on N-[(4-hydroxycyclohexyl)methyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide 55,940 and other synthetic cannabinoids. One area of interest is the development of new synthetic cannabinoids with improved therapeutic properties. Additionally, research is needed to better understand the long-term effects of synthetic cannabinoids on the body, as well as their potential for abuse and addiction. Finally, there is a need for more research on the potential therapeutic uses of cannabinoids, particularly in the treatment of pain, inflammation, and neurological disorders.

Synthesis Methods

N-[(4-hydroxycyclohexyl)methyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide 55,940 is synthesized through a multi-step process that involves the reaction of 2,4-dimethylthiazole-5-carboxylic acid with 4-(chloromethyl)cyclohexanol. The resulting intermediate is then treated with sodium hydroxide to form the final product.

Scientific Research Applications

N-[(4-hydroxycyclohexyl)methyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide 55,940 is used in a variety of scientific research applications, including the study of the endocannabinoid system, the effects of cannabinoids on the body, and the potential therapeutic uses of cannabinoids. This compound is often used as a reference compound in studies comparing the effects of other cannabinoids.